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Compound of Interest

Compound Name: 4-(4-Chlorophenyl)butan-2-one

Cat. No.: B057468 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and regulatory compliance. This

document provides essential, step-by-step guidance for the safe handling and disposal of 4-(4-
Chlorophenyl)butan-2-one, ensuring the protection of personnel and the environment.

Immediate Safety and Handling for Disposal
Prior to initiating any disposal procedures, it is imperative that all personnel are outfitted with

the appropriate Personal Protective Equipment (PPE) to mitigate risks of exposure.

Personal Protective Equipment (PPE) Summary
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Protection Type Specification Source

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166(EU) or

NIOSH (US).

[1]

Skin Protection

Wear fire/flame resistant and

impervious clothing.

Appropriate protective gloves

should also be worn to prevent

skin exposure.

[1][2]

Respiratory Protection

A full-face respirator is

recommended if exposure

limits are exceeded or if

irritation occurs. It is required

when dust is generated.

[1]

Hand Protection
Wear chemical-impermeable

gloves.
[1]

Spill Response Protocol
In the event of a spill, the following steps should be taken to contain and clean up the material

for subsequent disposal:

Ensure Adequate Ventilation: Immediately ensure the area is well-ventilated.[1][2]

Evacuate Personnel: Non-essential personnel should evacuate to a safe area, staying

upwind of the spill.[1]

Control Ignition Sources: Remove all potential sources of ignition from the vicinity.

Contain the Spill: To prevent environmental contamination, cover drains.

Clean-Up: For solid spills, carefully sweep and shovel the material into a suitable container

for disposal, avoiding the generation of dust.[2] For liquid spills, the material should be

collected and bound before being pumped off.
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Decontaminate: Thoroughly clean the affected area. All personnel involved in the cleanup

must wash their hands and any exposed skin.[1][2] Contaminated clothing should not be

taken from the workplace and must be decontaminated before reuse.[1]

Step-by-Step Disposal Procedure
The recommended method for the disposal of 4-(4-Chlorophenyl)butan-2-one is through a

licensed professional waste disposal service.

Waste Collection: Transfer the 4-(4-Chlorophenyl)butan-2-one waste into a suitable, clearly

labeled, and tightly sealed container.

Waste Storage: Store the container in a cool, dry, and well-ventilated area, segregated from

incompatible materials such as strong oxidizing agents.[2]

Engage Professional Disposal Service: Contact a certified and licensed waste disposal

company to arrange for the collection and disposal of the chemical waste.

Documentation: Adhere to all local, state, and federal regulations for the transportation and

disposal of hazardous waste, which includes the completion of a hazardous waste manifest.

Regulatory Adherence: The entire disposal process must be conducted in strict accordance

with all applicable environmental regulations.

Logical Workflow for Disposal
The diagram below outlines the decision-making process for the proper disposal of 4-(4-
Chlorophenyl)butan-2-one.
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Caption: Disposal workflow for 4-(4-Chlorophenyl)butan-2-one.
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Hazard Profile
The following table provides a summary of the hazards associated with 4-(4-
Chlorophenyl)butan-2-one.
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Hazard Type GHS Classification
Precautionary
Statements

Source

Acute Oral Toxicity
Category 4: Harmful if

swallowed.

H302: Harmful if

swallowed. P264:

Wash skin thoroughly

after handling. P270:

Do not eat, drink or

smoke when using

this product. P301 +

P312: IF

SWALLOWED: Call a

POISON CENTER/

doctor if you feel

unwell. P330: Rinse

mouth.

[1]

Skin

Corrosion/Irritation

Category 2: Causes

skin irritation.

H315: Causes skin

irritation. P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection. P302 +

P352: IF ON SKIN:

Wash with plenty of

water. P332 + P317: If

skin irritation occurs:

Get medical help.

[3]

Serious Eye

Damage/Irritation

Category 2A: Causes

serious eye irritation.

H319: Causes serious

eye irritation. P305 +

P351 + P338: IF IN

EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

[3]
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rinsing. P337 + P317:

If eye irritation

persists: Get medical

help.

Skin Sensitization

Category 1: May

cause an allergic skin

reaction.

H317: May cause an

allergic skin reaction.

P261: Avoid breathing

dust/fume/gas/mist/va

pours/spray. P272:

Contaminated work

clothing should not be

allowed out of the

workplace. P333 +

P317: If skin irritation

or rash occurs: Get

medical help.

[1]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3: May

cause respiratory

irritation.

H335: May cause

respiratory irritation.

P261: Avoid breathing

dust/fume/gas/mist/va

pours/spray. P271:

Use only outdoors or

in a well-ventilated

area. P304 + P340: IF

INHALED: Remove

person to fresh air and

keep comfortable for

breathing. P319: Get

medical help if you

feel unwell.

[3]

Disposal Precautionary Statement: P501: Dispose of contents/ container to an approved waste

disposal plant.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b057468?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/4-chlorobutyrophenone-pid_Seven39387.html
https://www.fishersci.com/store/msds?partNumber=AC176470500&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-_4-Chlorophenyl_butan-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/4-_4-Chlorophenyl_butan-2-one
https://www.benchchem.com/product/b057468#4-4-chlorophenyl-butan-2-one-proper-disposal-procedures
https://www.benchchem.com/product/b057468#4-4-chlorophenyl-butan-2-one-proper-disposal-procedures
https://www.benchchem.com/product/b057468#4-4-chlorophenyl-butan-2-one-proper-disposal-procedures
https://www.benchchem.com/product/b057468#4-4-chlorophenyl-butan-2-one-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b057468?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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